Cas no 7523-31-1 (Hydroperoxide,(4-methylphenyl)methyl)

• Product Name: Hydroperoxide,(4-methylphenyl)methyl
• CAS No: 7523-31-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 564870
• PubChem ID: 189006
• Update Time: 2025-04-19

Hydroperoxide,(4-methylphenyl)methyl Chemical and Physical Properties

Names and Identifiers

• Hydroperoxide,(4-methylphenyl)methyl
• 1-(hydroperoxymethyl)-4-methylbenzene
• 4-methylbenzyl hydroperoxide
• p-Methylbenzyl hydroperoxide
• SCHEMBL608532
• DTXSID90226217
• Hydroperoxide, (4-methylphenyl)methyl
• 7523-31-1

• Inchi： 1S/C8H10O2/c1-7-2-4-8(5-3-7)6-10-9/h2-5,9H,6H2,1H3
• InChI Key： VCEHMDXCOGIOJJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.097
• Boiling Point: 270.4°C at 760 mmHg
• Flash Point: 117.3°C
• Refractive Index: 1.536
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes